1-(3-Bromo-4-chlorophenyl)imidazolidin-2-one
Overview
Description
1-(3-Bromo-4-chlorophenyl)imidazolidin-2-one, also known as bromochlorophenyl imidazolidin-2-one or BCI, is a synthetic compound that has been used in a variety of scientific research applications. BCI is a heterocyclic compound that has a unique structure, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Asymmetric Catalysis
Imidazolidin-2-ones are known to be used as chiral auxiliaries and ligands in asymmetric catalysis. This application is crucial for creating enantiomerically pure substances, which are important in pharmaceuticals where the chirality of a drug can affect its efficacy and safety .
Antifungal Activity
Metal complexes of heterocyclic thione ligands, which include imidazolidin-2-one derivatives, have been reported to possess antifungal properties. This application is significant in developing new antifungal drugs or agricultural fungicides .
Therapeutic Areas
Imidazolidin-2-one derivatives have found applications in diverse therapeutic areas. They could potentially be used in the development of new medications for various diseases due to their pharmacological properties .
Antimicrobial Agents
The antimicrobial potential of imidazolidin-2-ones makes them candidates for research into new antibiotics or disinfectants, especially in a time when antibiotic resistance is a growing concern .
Anti-inflammatory Agents
Some imidazolidin-2-one derivatives have shown anti-inflammatory properties, which could be explored further for the treatment of inflammatory diseases .
Antiviral Agents
These compounds have also been evaluated for their antiviral activities against various viruses, including herpes, HIV, and tuberculosis. Research in this field could lead to new antiviral drugs .
properties
IUPAC Name |
1-(3-bromo-4-chlorophenyl)imidazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClN2O/c10-7-5-6(1-2-8(7)11)13-4-3-12-9(13)14/h1-2,5H,3-4H2,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNCLJRNZJCLWOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1)C2=CC(=C(C=C2)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromo-4-chlorophenyl)imidazolidin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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